Cas no 794505-38-7 (N,N-Dimethylazetidine-2-carboxamide)

• Product Name: N,N-Dimethylazetidine-2-carboxamide
• CAS No: 794505-38-7
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD10565791
• CID: 556398
• PubChem ID: 55263774
• Update Time: 2025-11-01

N,N-Dimethylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxamide,N,N-dimethyl-
• 2-Azetidinecarboxamide,N,N-dimethyl-(9CI)
• N,N-dimethylazetidine-2-carboxamide
• N,N-Dimethylazetidine-2-carboxamide

• MDL： MFCD10565791
• Inchi： 1S/C6H12N2O/c1-8(2)6(9)5-3-4-7-5/h5,7H,3-4H2,1-2H3
• InChI Key： MZSZTPCVGHBDNX-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,N-Dimethylazetidine-2-carboxamide

N,N-Dimethylazetidine-2-carboxamide: A Promising Compound in Modern Pharmaceutical Research

N,N-Dimethylazetidine-2-carboxamide (CAS No. 794505-38-7) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as DMAC, belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The N,N-dimethyl substitution on the azetidine ring, coupled with the carboxamide functionality, imparts specific properties that make it a valuable candidate for various medicinal applications.

The chemical structure of N,N-Dimethylazetidine-2-carboxamide is characterized by a four-membered azetidine ring with two methyl groups attached to the nitrogen atom and a carboxamide group at the 2-position. This unique arrangement provides the compound with a combination of hydrophobic and polar properties, which can influence its solubility, stability, and biological activity. The carboxamide group is particularly noteworthy as it can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of N,N-Dimethylazetidine-2-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving glutamate and GABA. Glutamate is the primary excitatory neurotransmitter in the central nervous system (CNS), while GABA is the primary inhibitory neurotransmitter. By influencing these systems, N,N-Dimethylazetidine-2-carboxamide may help in managing conditions such as epilepsy, anxiety disorders, and neurodegenerative diseases.

In addition to its neurological effects, N,N-Dimethylazetidine-2-carboxamide has also shown potential in cancer research. Studies have demonstrated that this compound can inhibit certain enzymes involved in cancer cell proliferation and metastasis. For example, it has been found to inhibit histone deacetylases (HDACs), which are enzymes that play a crucial role in gene regulation and cell cycle control. By inhibiting HDACs, N,N-Dimethylazetidine-2-carboxamide can potentially induce apoptosis (cell death) in cancer cells while sparing normal cells.

The pharmacokinetic properties of N,N-Dimethylazetidine-2-carboxamide have also been extensively studied. Its small molecular size and specific functional groups allow for good oral bioavailability and favorable distribution properties. This makes it an attractive candidate for drug development, as it can be administered orally and reach target tissues effectively. Furthermore, its stability under physiological conditions ensures that it remains active for an extended period, enhancing its therapeutic potential.

Clinical trials involving N,N-Dimethylazetidine-2-carboxamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings suggest that N,N-Dimethylazetidine-2-carboxamide has a favorable safety profile and may be suitable for further clinical development.

In conclusion, N,N-Dimethylazetidine-2-carboxamide (CAS No. 794505-38-7) is a promising compound with a wide range of potential applications in modern pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapies for neurological disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.